Cas no 1245806-61-4 (4-chloro-1-(propan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 4-chloro-1-(propan-2-yl)-1H-pyrazol-5-amine
• CAS No: 1245806-61-4
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD15976267
• CID: 3160160
• PubChem ID: 50896658
• Update Time: 2025-04-21

4-chloro-1-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-isopropyl-1H-pyrazol-5-amine
• 4-chloro-1-(propan-2-yl)-1H-pyrazol-5-amine
• DTXSID901252627
• SCHEMBL4359161
• CS-0241314
• 4-Chloro-1-(1-methylethyl)-1H-pyrazol-5-amine
• STL584261
• AKOS005169377
• 1245806-61-4
• 4-CHLORO-2-ISOPROPYLPYRAZOL-3-AMINE
• EN300-232321
• 4-chloro-2-propan-2-ylpyrazol-3-amine

• MDL： MFCD15976267
• Inchi： 1S/C6H10ClN3/c1-4(2)10-6(8)5(7)3-9-10/h3-4H,8H2,1-2H3
• InChI Key： HWEPTANCIBMXPR-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1N)C(C)C

Computed Properties

• Exact Mass: 159.0563250Da
• Monoisotopic Mass: 159.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų